Cas no 899009-67-7 (2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid)

2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid structure
899009-67-7 structure
Product Name:2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
CAS No:899009-67-7
MF:C12H12N4O3
MW:260.248682022095
CID:1946984
PubChem ID:6457738
Update Time:2025-04-21

2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

    • AC1O5GJO
    • Ambcb9016126
    • 2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
    • CTK5G7116
    • MolPort-002-305-689
    • AG-H-67493
    • AG-J-24891
    • {5-[4-(ALLYLOXY)PHENYL]-2H-TETRAZOL-2-YL}ACETIC ACID
    • {5-[4-(allyloxy)phenyl]-2H-tetrazol-2-yl}acetic acid(SALTDATA: FREE)
    • CHEMBRDG-BB 9016126
    • 2-(5-(4-(Allyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid
    • STL388622
    • 899009-67-7
    • {5-[4-(prop-2-en-1-yloxy)phenyl]-2H-tetrazol-2-yl}acetic acid
    • AKOS002344146
    • DTXSID80424200
    • MDL: MFCD07600992
    • Inchi: 1S/C12H12N4O3/c1-2-7-19-10-5-3-9(4-6-10)12-13-15-16(14-12)8-11(17)18/h2-6H,1,7-8H2,(H,17,18)
    • InChI Key: ZQBJZFTXEOEXEG-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC(=CC=1)C1N=NN(CC(=O)O)N=1

Computed Properties

  • Exact Mass: 260.09100
  • Monoisotopic Mass: 260.09094026Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • PSA: 90.13000
  • LogP: 0.98950
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